Cas no 1944-63-4 (1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid)

• Product Name: 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid
• CAS No: 1944-63-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 118232
• PubChem ID: 11770512
• Update Time: 2025-05-19

1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-propanoicacid, octahydro-7a-methyl-1,5-dioxo-, (3aS,4S,7aS)-
• 3-[(3AS,4S,7AS)-7A-METHYL-1,5-DIOXOOCTAHYDRO-1H-INDEN-4-YL]PROPIONIC ACID
• 1,5-Dioxo-7aβ-Methyl-3aα-hexahydroindane-4α-propionic Acid
• 3-[(3aS,4S,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]propanoic acid
• 3-[(7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]propanoic acid
• 9,17-Dioxo-1,2,3,4,10,19-hexanorandrostan-5-oic acid
• C20199
• 1944-63-4
• CHEBI:63741
• Q27132766
• 3-[(3aS,4S,7aS)-7a-methyl-1,5-dioxooctahydro-1H-inden-4-yl]propanoic acid
• DOHNAA
• DTXSID20472225
• 1,5-Dioxo-7abeta-methyl-3aalpha-hexahydroindane-4alpha-propionic Acid
• 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid

• Inchi： 1S/C13H18O4/c1-13-7-6-10(14)8(2-5-12(16)17)9(13)3-4-11(13)15/h8-9H,2-7H2,1H3,(H,16,17)/t8-,9-,13-/m0/s1
• InChI Key： PCCFNLPWOFTZPJ-RVBZMBCESA-N
• SMILES： O=C1CC[C@H]2[C@H](CCC(=O)O)C(CC[C@@]21C)=O

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 430.8±30.0 °C at 760 mmHg
• Flash Point: 228.5±21.1 °C
• PSA: 71.44
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid

Introduction to 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid (CAS No. 1944-63-4)

1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid, identified by its CAS number 1944-63-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex cyclohexane ring system and functional groups, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The structural features of this compound, including the 1,5-dioxo moiety and the methyl substitution at the 7a position, contribute to its unique reactivity and biological properties, making it a subject of extensive study in academic and industrial research.

The 1,5-dioxo group in the molecular structure of 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid plays a crucial role in determining its chemical behavior. This moiety is known for its ability to participate in various organic transformations, including oxidation and reduction reactions, which are fundamental in the synthesis of more complex molecules. The presence of this group also influences the compound's solubility and interaction with biological targets, making it a valuable scaffold for drug discovery.

Furthermore, the methyl group at the 7a position introduces steric and electronic effects that can modulate the compound's pharmacological activity. In pharmaceutical research, such structural modifications are often employed to optimize drug-like properties such as bioavailability, metabolic stability, and target specificity. The hexahydroindane ring system provides a rigid backbone that can enhance binding affinity to biological receptors, while the propionic acid moiety at the 4α position offers a site for further functionalization.

Recent studies have highlighted the potential of 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid in the development of novel therapeutic agents. Research published in peer-reviewed journals has demonstrated its utility as an intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The compound's unique structural features also make it a valuable tool in computational chemistry and molecular modeling studies. These studies aim to elucidate the mechanisms of action of bioactive molecules by predicting their interactions with biological targets. The high-resolution structures obtained from these simulations can guide the design of more effective drugs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid has been explored in materials science research. Its ability to form stable complexes with other molecules has led to investigations into its use as a ligand or catalyst in various chemical reactions. These applications underscore the versatility of this compound and its potential impact across multiple scientific disciplines.

The synthesis of 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing complex molecular architectures efficiently.

As research continues to evolve, new applications for 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid are likely to emerge. The growing interest in personalized medicine and targeted therapies further emphasizes the importance of developing novel molecular scaffolds like this one. By leveraging its unique structural features and reactivity profile, scientists can create innovative solutions to address unmet medical needs.

The compound's role in interdisciplinary research also highlights its significance beyond traditional boundaries. Collaborations between chemists, biologists, and pharmacologists are essential for fully realizing its potential. Such interdisciplinary approaches can lead to breakthroughs that would not be possible through single-discipline investigations.

In conclusion,1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid (CAS No. 1944-63-4) is a versatile and multifaceted compound with broad applications in pharmaceuticals and materials science. Its structural complexity and functional groups make it a valuable tool for researchers seeking to develop new therapeutic agents and advanced materials. As scientific understanding continues to advance,1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid will undoubtedly play a crucial role in shaping the future of chemical research.